Cas no 1219960-64-1 (3-(2,3-Dimethylphenoxy)pyrrolidine hydrochloride)

• Product Name: 3-(2,3-Dimethylphenoxy)pyrrolidine hydrochloride
• CAS No: 1219960-64-1
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 4687221
• Update Time: 2025-10-28

3-(2,3-Dimethylphenoxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-DIMETHYLPHENOXY)PYRROLIDINE HYDROCHLORIDE
• 3-(2,3-Dimethylphenoxy)pyrrolidine hydrochloride

• Inchi： 1S/C12H17NO.ClH/c1-9-4-3-5-12(10(9)2)14-11-6-7-13-8-11;/h3-5,11,13H,6-8H2,1-2H3;1H
• InChI Key： JFPDKQYQKCZLIM-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C)C=1C)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2,3-Dimethylphenoxy)pyrrolidine hydrochloride

Introduction to 3-(2,3-Dimethylphenoxy)pyrrolidine hydrochloride (CAS No. 1219960-64-1) and Its Emerging Applications in Chemical Biology

3-(2,3-Dimethylphenoxy)pyrrolidine hydrochloride, identified by the chemical abstracts service number 1219960-64-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives characterized by a pyrrolidine core functionalized with a 2,3-dimethylphenoxy moiety. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The pyrrolidine ring is a prominent structural motif in many biologically active molecules, including protease inhibitors and kinase modulators. The introduction of the 2,3-dimethylphenoxy group into the pyrrolidine scaffold introduces unique electronic and steric properties that can influence binding affinity and selectivity in biological targets. This structural feature has been exploited in the design of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

Recent advancements in medicinal chemistry have highlighted the potential of 3-(2,3-dimethylphenoxy)pyrrolidine hydrochloride as a scaffold for developing small-molecule inhibitors. For instance, studies have demonstrated its efficacy in modulating enzyme activity by interacting with specific amino acid residues in the active site. The dimethylphenoxy group provides a hydrophobic interaction surface that enhances binding to protein targets, while the pyrrolidine ring contributes to hydrogen bonding capabilities.

In the context of oncology research, derivatives of 3-(2,3-dimethylphenoxy)pyrrolidine hydrochloride have shown promise as inhibitors of tyrosine kinases, which are critical in signal transduction pathways involved in tumor growth and progression. Preclinical studies have indicated that compounds with this structural motif exhibit inhibitory effects on several kinases, including EGFR and VEGFR, without significant off-target effects. This has spurred further investigation into optimizing its pharmacokinetic properties for clinical translation.

The synthesis of 3-(2,3-dimethylphenoxy)pyrrolidine hydrochloride involves multi-step organic transformations, including nucleophilic substitution reactions and cyclization processes. The hydrochloride salt formation is typically achieved through quaternization followed by acidification, ensuring high purity and yield. Advances in catalytic methods have enabled more efficient synthetic routes, reducing the environmental impact and cost associated with its production.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 3-(2,3-dimethylphenoxy)pyrrolidine hydrochloride to biological targets. These studies predict favorable interactions between the dimethylphenoxy group and aromatic residues in protein active sites, as well as hydrogen bonding between the pyrrolidine nitrogen and polar side chains. Such insights guide medicinal chemists in designing next-generation analogs with improved potency and selectivity.

The pharmacological profile of 3-(2,3-dimethylphenoxy)pyrrolidine hydrochloride has been further explored through structure-activity relationship (SAR) studies. By systematically modifying substituents on the pyrrolidine or phenoxy rings, researchers have identified key structural determinants responsible for biological activity. For example, introducing fluorine atoms into the dimethylphenoxy group has been shown to enhance binding affinity to certain kinases while minimizing toxicity.

Emerging applications of this compound extend beyond oncology into other therapeutic areas such as neurology and immunology. Preliminary findings suggest that derivatives of 3-(2,3-dimethylphenoxy)pyrrolidine hydrochloride may modulate neurotransmitter release or inhibit inflammatory cytokine production. These findings open new avenues for developing treatments for neurodegenerative diseases and autoimmune disorders.

The role of 3-(2,3-dimethylphenoxy)pyrrolidine hydrochloride in chemical biology is further underscored by its utility as a tool compound for mechanistic studies. Researchers utilize this compound to probe enzyme mechanisms and explore drug resistance pathways. By tracking its interaction with biological targets using spectroscopic techniques such as NMR and mass spectrometry, scientists gain insights into fundamental biochemical processes relevant to human health.

Future directions in the study of 3-(2,3-dimethylphenoxy)pyrrolidine hydrochloride include exploring its potential as an adjuvant in vaccine formulations or as a component of combination therapies targeting multiple disease pathways. The versatility of its scaffold allows for diverse modifications that can tailor its biological activity to specific therapeutic needs. As computational methods continue to advance, virtual screening approaches will accelerate the discovery of novel derivatives with enhanced properties.

In conclusion,3-(2,3-Dimethylphenoxy)pyrrolidine hydrochloride (CAS No. 1219960-64-1) represents a promising chemical entity with broad applications in pharmaceutical research. Its unique structural features enable interactions with key biological targets across multiple disease areas. Ongoing studies aim to optimize its pharmacological properties through rational drug design principles combined with cutting-edge synthetic methodologies.